Cas no 79852-04-3 (Benzenesulfonic acid, 2-hydroxy-5-methoxy-)

Benzenesulfonic acid, 2-hydroxy-5-methoxy- structure
79852-04-3 structure
Product name:Benzenesulfonic acid, 2-hydroxy-5-methoxy-
CAS No:79852-04-3
MF:C7H8O5S
MW:204.200421333313
CID:531886
PubChem ID:14199590

Benzenesulfonic acid, 2-hydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2-hydroxy-5-methoxy-
    • 2-hydroxy-5-methoxyBenzenesulfonic acid
    • SCHEMBL2336447
    • FT-0732890
    • DTXSID60557287
    • 2-Hydroxy-5-methoxybenzene-1-sulfonic acid
    • 79852-04-3
    • Inchi: InChI=1S/C7H8O5S/c1-12-5-2-3-6(8)7(4-5)13(9,10)11/h2-4,8H,1H3,(H,9,10,11)
    • InChI Key: CDQTVTSDYVLCHM-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C=C1)O)S(=O)(=O)O

Computed Properties

  • Exact Mass: 204.00924453g/mol
  • Monoisotopic Mass: 204.00924453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 92.2Ų

Recommend Articles

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd